Cas no 1076198-50-9 (rac-5-Methylcotinine)

• Product Name: rac-5-Methylcotinine
• CAS No: 1076198-50-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1061324
• PubChem ID: 45039788
• Update Time: 2025-06-15

rac-5-Methylcotinine Chemical and Physical Properties

Names and Identifiers

• rac-5-Methylcotinine
• 1-methyl-5-(5-methylpyridin-3-yl)pyrrolidin-2-one
• 1076198-50-9
• DTXSID70662098
• (+/-)-5-Methylcotinine
• AKOS006312667
• 1-Methyl-5-(5-methyl-3-pyridinyl)-2-pyrrolidinone

• Inchi： 1S/C11H14N2O/c1-8-5-9(7-12-6-8)10-3-4-11(14)13(10)2/h5-7,10H,3-4H2,1-2H3
• InChI Key： WHWUCUXJDGPSSV-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=NC=C(C)C=2)N1C

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.20000
• LogP: 1.62120

Additional information on rac-5-Methylcotinine

Comprehensive Overview of rac-5-Methylcotinine (CAS No. 1076198-50-9): Properties, Applications, and Research Insights

rac-5-Methylcotinine (CAS No. 1076198-50-9) is a chiral derivative of cotinine, a well-known metabolite of nicotine. This compound has garnered significant attention in pharmacological and biochemical research due to its unique structural properties and potential applications. The "rac" prefix indicates a racemic mixture, meaning it contains both enantiomers (R and S forms) of 5-Methylcotinine. Researchers are increasingly exploring its role in neurotransmitter modulation, metabolic studies, and as a reference standard in analytical chemistry.

The growing interest in rac-5-Methylcotinine aligns with broader trends in neuroscience and addiction research. With the rise of smoking cessation therapies and nicotine replacement products, compounds like 5-Methylcotinine are being studied for their interactions with nicotinic acetylcholine receptors (nAChRs). Users searching for "nicotine metabolites" or "cotinine derivatives" often encounter this compound, highlighting its relevance in both academic and industrial settings.

From a chemical perspective, rac-5-Methylcotinine (CAS No. 1076198-50-9) exhibits a molecular formula of C₁₁H₁₄N₂O and a molar mass of 190.24 g/mol. Its racemic nature makes it particularly valuable for comparative studies, as researchers can isolate and analyze the biological activity of each enantiomer separately. This is crucial for understanding stereoselective effects in drug metabolism, a hot topic in modern pharmacology.

In recent years, the demand for high-purity rac-5-Methylcotinine has surged, driven by its use in mass spectrometry and chromatography as an internal standard. Laboratories focusing on "biomarker analysis" or "toxicology screening" frequently employ this compound due to its stability and detectability. Additionally, its potential as a precursor for novel therapeutics has sparked interest in pharmaceutical R&D, particularly in studies targeting neurodegenerative diseases.

Environmental and health-conscious trends have also influenced research around rac-5-Methylcotinine. As public awareness grows about the long-term effects of nicotine exposure, scientists are investigating metabolites like 5-Methylcotinine to develop more accurate diagnostic tools. This aligns with frequent search queries such as "nicotine detection methods" and "cotinine analogs in urine tests," reflecting real-world applications.

Handling and storage of rac-5-Methylcotinine (CAS No. 1076198-50-9) require standard laboratory precautions. It is typically supplied as a white to off-white powder, soluble in organic solvents like methanol or dimethyl sulfoxide (DMSO). Stability studies suggest it should be stored at -20°C in airtight containers to prevent degradation, a detail often sought by procurement specialists searching for "storage conditions for research chemicals."

Future directions for rac-5-Methylcotinine research may include its role in personalized medicine, given the increasing focus on genetic variations in drug metabolism. Keywords like "precision medicine biomarkers" and "enantiomer-specific drug effects" are becoming more prevalent in scientific literature, further underscoring the compound's relevance. Collaborative efforts between academia and industry continue to expand its potential applications.

In summary, rac-5-Methylcotinine (CAS No. 1076198-50-9) represents a versatile compound bridging gaps between analytical chemistry, pharmacology, and clinical research. Its racemic properties, combined with emerging interest in nicotine-related biomarkers, position it as a critical tool for advancing scientific understanding in multiple disciplines.